2-(1-Chloro-2,2,2-trifluoroethyl)phenol
Cat. No. B8621127
M. Wt: 210.58 g/mol
InChI Key: GYXUWWVQSOTFKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH4-:1].[CH2:16]1[O:17][CH2:18][CH2:19][CH2:20]1.[Cl:3][CH:4]([C:5]([F:6])([F:7])[F:8])[c:9]1[c:10]([OH:15])[cH:11][cH:12][cH:13][cH:14]1.[Na+:2]>>[CH2:4]([C:5]([F:6])([F:7])[F:8])[c:9]1[c:10]([OH:15])[cH:11][cH:12][cH:13][cH:14]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[BH4-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
|
Oc1ccccc1C(Cl)C(F)(F)F
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
[Na+]
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Outcomes
Product
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Name
|
|
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Type
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product
|
|
Smiles
|
Oc1ccccc1CC(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
